Cas no 1391118-96-9 (4-Iodo-7-methoxy-2,3-dihydroinden-1-one)

• Product Name: 4-Iodo-7-methoxy-2,3-dihydroinden-1-one
• CAS No: 1391118-96-9
• MF: C₁₀H₉IO₂
• MW: 288.081735372543
• CID: 2602558
• PubChem ID: 97182214
• Update Time: 2024-03-01

4-Iodo-7-methoxy-2,3-dihydroinden-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-7-methoxyindan-1-one
• 4-Iodo-7-methoxy-2,3-dihydroinden-1-one

• Inchi： 1S/C10H9IO2/c1-13-9-5-3-7(11)6-2-4-8(12)10(6)9/h3,5H,2,4H2,1H3
• InChI Key： OCJBUXFIDXIPLZ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C2C(CCC=21)=O)OC

Computed Properties

• Exact Mass: 287.96473g/mol
• Monoisotopic Mass: 287.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones